Cas no 2648586-02-9 (Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride)

• Product Name: Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride
• CAS No: 2648586-02-9
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.76
• CID: 5072722
• Update Time: 2025-06-12

Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride

• Inchi： 1S/C14H17N3O2.ClH/c15-7-6-13-10-16-8-9-17(13)14(18)19-11-12-4-2-1-3-5-12;/h1-5,13,16H,6,8-11H2;1H/t13-;/m1./s1
• InChI Key： ZGVOKAJRQLORSV-BTQNPOSSSA-N
• SMILES： C1NCCN(C(=O)OCC2C=CC=CC=2)[C@@H]1CC#N.Cl

Additional information on Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride

Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride (CAS No. 2648586-02-9): An Overview

Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride (CAS No. 2648586-02-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine, a versatile heterocyclic amine that plays a crucial role in the development of various therapeutic agents. The presence of the benzyl and cyano groups, along with the chiral center, imparts unique chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The structure of Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride can be described as follows: it consists of a piperazine ring, which is substituted at the 1-position by a benzyl carbamate group and at the 2-position by a cyanomethyl group. The hydrochloride salt form ensures improved solubility and stability, making it suitable for various applications in drug discovery and development.

In recent years, there has been a growing interest in the use of chiral compounds in drug design due to their potential to enhance pharmacological activity and reduce side effects. The (R)-enantiomer of this compound is particularly noteworthy, as it exhibits distinct biological properties compared to its enantiomeric counterpart. This enantioselectivity can be leveraged to develop more effective and safer therapeutic agents.

One of the key areas where Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride has shown promise is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making them important targets for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

For instance, a recent study published in the Journal of Medicinal Chemistry investigated the effects of Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride on serotonin receptors. The results indicated that this compound acts as a selective serotonin reuptake inhibitor (SSRI), which could potentially be used to develop new antidepressant medications with fewer side effects compared to existing SSRIs.

In addition to its potential as an antidepressant, Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride has also been explored for its neuroprotective properties. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be developed into a neuroprotective agent to slow down or prevent the progression of these debilitating conditions.

The synthesis of Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride involves several steps, including the preparation of the chiral piperazine intermediate and subsequent functionalization with the benzyl carbamate and cyano groups. The use of advanced synthetic techniques and chiral catalysts ensures high enantioselectivity and yield, making large-scale production feasible for pharmaceutical applications.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Benzyl (R)-2-(Cyanomethyl)piperazine-1-carboxylate Hydrochloride (CAS No. 2648586-02-9) is a promising chiral compound with potential applications in the treatment of neurological disorders. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full therapeutic potential, this compound holds great promise for improving patient outcomes in various neurological conditions.